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Compound of Interest

Compound Name:
5-Bromo-2-methyl-1,3-

benzoxazole

Cat. No.: B1278246 Get Quote

In-Depth Technical Guide: 5-Bromo-2-methyl-1,3-
benzoxazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-methyl-1,3-
benzoxazole, a halogenated heterocyclic compound. The document details its chemical and

physical properties, outlines a general synthetic methodology, and discusses the known

biological activities of the broader benzoxazole class, offering a valuable resource for those in

research and drug development.

Core Chemical Data
5-Bromo-2-methyl-1,3-benzoxazole is a substituted benzoxazole with the chemical formula

C8H6BrNO.[1] Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 5676-56-2

Molecular Formula C8H6BrNO

Molecular Weight 212 g/mol [1]

Purity (Typical) ≥98%

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 5-Bromo-2-methyl-1,3-
benzoxazole are not extensively documented in publicly available literature, a general and

plausible synthetic approach can be derived from established methods for the synthesis of 2-

substituted benzoxazoles. A common method involves the condensation of an appropriately

substituted 2-aminophenol with a carboxylic acid derivative.

General Synthetic Protocol:

A widely used method for the synthesis of 2-methyl-benzoxazoles involves the reaction of a 2-

aminophenol with acetic anhydride or acetyl chloride. For the synthesis of 5-Bromo-2-methyl-
1,3-benzoxazole, the starting material would be 2-amino-4-bromophenol.

Methodology:

Reaction Setup: To a solution of 2-amino-4-bromophenol in a suitable solvent such as

toluene or xylene, an equimolar amount of acetic anhydride is added.

Cyclization: The reaction mixture is heated to reflux for several hours to facilitate the

condensation and subsequent cyclization to form the benzoxazole ring. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent

is removed under reduced pressure.

Purification: The crude product is then purified, typically by recrystallization from a suitable

solvent (e.g., ethanol) or by column chromatography on silica gel to yield the pure 5-Bromo-
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2-methyl-1,3-benzoxazole.

Below is a generalized workflow for the synthesis of 2-substituted benzoxazoles.

Starting Materials

Reaction

Work-up & Purification

2-Aminophenol Derivative
(e.g., 2-Amino-4-bromophenol)

Mixing in Solvent

Carboxylic Acid Derivative
(e.g., Acetic Anhydride)

Heating / Reflux

Condensation &
Intramolecular Cyclization

Cooling to RT

Solvent Removal

Purification
(Recrystallization or Chromatography)

Pure 2-Substituted Benzoxazole
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Click to download full resolution via product page

Generalized Synthetic Workflow for 2-Substituted Benzoxazoles.

Biological Activities of Benzoxazole Derivatives
Benzoxazole and its derivatives are recognized as a "privileged scaffold" in medicinal chemistry

due to their wide range of biological activities.[2] While specific studies on 5-Bromo-2-methyl-
1,3-benzoxazole are limited, the broader class of benzoxazoles has been reported to exhibit

the following properties:

Antimicrobial Activity: Many benzoxazole derivatives have demonstrated potent activity

against various strains of bacteria and fungi.[2][3] Their mechanism of action can vary, but

some have been identified as inhibitors of bacterial type-II topoisomerase.

Anticancer Activity: Certain substituted benzoxazoles have shown promising anticancer

properties, with some derivatives exhibiting cytotoxic effects against various cancer cell lines.

[4]

Anti-inflammatory and Analgesic Activity: The benzoxazole nucleus is a key feature in

compounds that have shown anti-inflammatory and analgesic effects.[2]

Antiviral and Anticonvulsant Properties: Research has also indicated that some benzoxazole

derivatives possess antiviral and anticonvulsant activities.[5]

It is important to note that the biological activity of a specific derivative is highly dependent on

the nature and position of its substituents. Therefore, the activities listed above for the general

class of benzoxazoles may not be directly applicable to 5-Bromo-2-methyl-1,3-benzoxazole
without specific experimental validation.

Signaling Pathways
Currently, there is no publicly available information detailing the specific signaling pathways

modulated by 5-Bromo-2-methyl-1,3-benzoxazole. Further research, including in vitro and in

vivo assays, would be necessary to elucidate its biological mechanism of action and its

potential interactions with cellular signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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